Cas no 59203-01-9 (Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]-)

• Product Name: Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]-
• CAS No: 59203-01-9
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 366545
• PubChem ID: 18521
• Update Time: 2025-04-19

Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]-
• METHYL P-TOLYL SULFONE
• Methyl mmdpohqc
• 3185-99-7
• 1-Methanesulfonyl-4-methyl-benzene
• Methyl p-tolyl sulphone
• CCG-49782
• HMS1527I11
• 1-Methyl-4-(methyl-sulphonyl)benzene
• EN300-295475
• 59203-01-9
• SY002922
• SR-01000639213-1
• Sulfone, methyl p-tolyl
• 4-methanesulfonyl-1-methyl-benzene
• p-Tolyl methyl sulfone
• Ts-Me
• J-521718
• BRD-K92730216-001-01-4
• AE-095/31500059
• METHYL 4-TOLYLSULFONE
• NSC2722
• (p-Tolylsulfonyl)methane
• AC-18789
• W-106873
• EINECS 221-682-8
• methyl-(4-methylphenyl)sulphone
• MFCD00014742
• UNII-TG77SM513A
• FS-1023
• NS00029185
• Benzene, 1-methyl-4-(methylsulfonyl)-
• P-METHYLSULFONYLTOLUENE
• Maybridge4_002299
• CHEMBL1088935
• FT-0628801
• InChI=1/C8H10O2S/c1-7-3-5-8(6-4-7)11(2,9)10/h3-6H,1-2H
• methyl-p-toluene sulfonate
• 4-(Methylsulfonyl)toluene
• p-(methylsulfonyl)toluene
• D70958
• NCGC00176705-01
• Methyl (S)-p-toluenesulfinate
• 4-(methylsulphonyl)toluene
• M0842
• NSC-2722
• p-tolylmethylsulphone
• NSC29038
• CS-0117038
• 4-methylsulfonyltoluene
• TG77SM513A
• Methyl 4-tolyl sulfone
• 2-Benzoxazolemethanaminehydrochloride
• 1-methyl-4-methylsulfonyl-benzene;Methyl p-Tolyl Sulfone
• p-(Methylsulphonyl)toluene
• DTXSID6075229
• 4-(Methylsulfonyl)toluene, 97%
• SCHEMBL12807
• Methyl p-tolylsulfone
• 1-Methyl-4-(methylsulfonyl)benzene
• 1-Methansulfonyl-4-methylbenzene
• 1-Methyl-4-(methylsulfonyl)benzene #
• NSC-29038
• NSC 2722
• NSC 29038
• 1-methyl-4-methylsulfonylbenzene
• Methylp-TolylSulfone
• SCHEMBL9541106
• AKOS000352549
• 1-methanesulfonyl-4-methylbenzene
• FT-0695828
• Q27289950
• 4-METHYLPHENYL METHYL SULFONE
• A821032

• MDL： MFCD00014742
• Inchi： 1S/C8H10O2S/c1-7-3-5-8(6-4-7)11(2,9)10/h3-6H,1-2H3
• InChI Key： YYDNBUBMBZRNQQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 170.04000
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 85-89 °C(lit.)
• PSA: 42.52000
• LogP: 2.47930

Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]- Security Information

• Hazard Statement： Flammable
• WGK Germany：1
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• Safety Term：S26-S36